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Compound of Interest

Compound Name: Citarinostat

Cat. No.: B606704

Citarinostat (ACY-241) is an orally available, selective histone deacetylase (HDAC) 6 inhibitor
with potential antineoplastic activity.[1][2] Due to its cytotoxic nature and specific chemical
hazards, adherence to strict disposal protocols is essential to ensure personnel safety and
environmental protection. This guide provides detailed, step-by-step procedures for the proper
disposal of Citarinostat and associated contaminated materials in a laboratory setting.

Hazard Identification and Safety Data

Citarinostat is classified as a hazardous substance. All handling and disposal procedures
must be conducted based on its specific GHS (Globally Harmonized System) classification.

Table 1: GHS Hazard Classification for Citarinostat[3]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

. _ H319: Causes serious eye
Serious Eye Damage/Irritation 2A

irritation

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3

Tract)

irritation
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Personnel must wear appropriate Personal Protective Equipment (PPE), including protective
gloves, clothing, and eye/face protection, when handling Citarinostat.[3] Work should be
performed in a well-ventilated area, such as a chemical fume hood, to avoid breathing dust or
vapors.[3]

Step-by-Step Disposal Protocol

Disposal of Citarinostat and related waste must comply with all prevailing country, federal,
state, and local regulations for hazardous and cytotoxic waste.[3] As a cytotoxic drug,
Citarinostat waste should be segregated from general laboratory waste and disposed of via
high-temperature incineration through a licensed hazardous waste contractor.[4][5]

1. Waste Segregation and Containerization:

« |dentify Waste Streams: All items that have come into contact with Citarinostat are
considered hazardous waste. This includes:

[¢]

Unused or expired solid Citarinostat.

[¢]

Solutions containing Citarinostat.

o

Contaminated sharps (needles, scalpels, glass vials).

o

Contaminated labware (pipette tips, tubes, flasks).

[¢]

Contaminated Personal Protective Equipment (PPE).
e Use Designated Containers:

o Sharps Waste: All sharps contaminated with Citarinostat must be placed in a rigid,
puncture-proof sharps container specifically designated for cytotoxic/chemotherapy waste.
These containers are typically color-coded (e.g., purple or red) and clearly labeled.[4][6]

o Non-Sharps Solid Waste: Contaminated labware, PPE, and spill cleanup materials should
be collected in a durable, leak-proof waste container lined with a designated hazardous
waste bag (e.g., a purple chemotherapy waste bag).[4]
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o Liquid Waste: Unused solutions containing Citarinostat should not be poured down the
drain.[7] Collect liquid waste in a sealed, compatible, and clearly labeled container.

2. Handling and Preparing Waste for Disposal:

e Unused Solid Citarinostat: For disposal of expired or unwanted solid Citarinostat, place the
original vial or container directly into the designated cytotoxic solid waste container. Do not
attempt to empty or rinse the container.

e Aqueous Solutions: If dealing with solutions, absorb the liquid with a finely-powdered, liquid-
binding material such as diatomite or universal binders.[3] Dispose of the absorbent material
as solid cytotoxic waste.

o Contaminated Labware and PPE: Place all contaminated items directly into the designated
cytotoxic waste container immediately after use.

o Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
"Cytotoxic Waste," and the chemical name "Citarinostat."

o Storage: Store sealed waste containers in a designated, secure Satellite Accumulation Area
away from general lab traffic until collection by a licensed waste disposal service.[8]

3. Spill Management:

In the event of a spill, the area should be immediately secured to prevent exposure to others.

o Alert Personnel: Notify others in the vicinity of the spill.

o Don Appropriate PPE: At a minimum, this includes double gloving, a lab coat, and safety
goggles. For larger spills, a respirator may be necessary.[3]

» Contain and Absorb: For liquid spills, cover with an absorbent material. For solid spills, gently
cover with damp absorbent pads to avoid creating dust.

o Clean the Area: Working from the outside in, collect all contaminated materials and place
them in the cytotoxic waste container. Decontaminate the surface by scrubbing with alcohol
or another appropriate solvent.[3]
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o Dispose of all cleanup materials as cytotoxic waste.
4. Final Disposal:

o Arrange for the collection of all Citarinostat-contaminated waste by a certified hazardous
waste management contractor.

o Ensure all manifests and documentation are completed in accordance with regulatory
requirements. The ultimate disposal method for cytotoxic waste is typically high-temperature
incineration.[4]

Citarinostat Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Citarinostat waste.
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Identify Citarinostat Waste
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Caption: Workflow for the safe segregation and disposal of Citarinostat waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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